Cas no 130408-16-1 (4,7-Difluoroindan-1-one)

4,7-Difluoroindan-1-one is a versatile organic compound characterized by its 1H-indan-1-one core with two fluorine substituents at the 4 and 7 positions. This structure confers increased stability and specificity, making it suitable for a wide range of synthetic applications. Its unique fluorine substitution enhances solubility and reactivity, facilitating efficient synthesis in organic reactions.
4,7-Difluoroindan-1-one structure
4,7-Difluoroindan-1-one structure
Product Name:4,7-Difluoroindan-1-one
CAS No:130408-16-1
MF:C9H6F2O
MW:168.14000
MDL:MFCD07772126
CID:836364
PubChem ID:587852
Update Time:2025-06-20

4,7-Difluoroindan-1-one Chemical and Physical Properties

Names and Identifiers

    • 4,7-Difluoroindan-1-one
    • 1H-Inden-1-one, 4,7-difluoro-2,3-dihydro-
    • 4,7-difluoro-2,3-dihydro-1H-Inden-1-one
    • 4,7-difluoro-2,3-dihydroinden-1-one
    • 4,7-Difluoro-1-indanone
    • 4,7-Difluoro-2,3-dihydro-1H-inden-1-one, 4,7-Difluoro-2,3-dihydro-1-oxo-1H-indene
    • 4,7-Difluoro-1-indanone #
    • AMOT0619
    • EBD11005
    • AB42243
    • AB0000364
    • X9767
    • Z1492796603
    • MDL: MFCD07772126
    • Inchi: 1S/C9H6F2O/c10-6-2-3-7(11)9-5(6)1-4-8(9)12/h2-3H,1,4H2
    • InChI Key: KMWBFTTYYGUTNW-UHFFFAOYSA-N
    • SMILES: FC1C([H])=C([H])C(=C2C(C([H])([H])C([H])([H])C2=1)=O)F

Computed Properties

  • Exact Mass: 168.03900
  • Monoisotopic Mass: 168.038671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1
  • Molecular Weight: 168.14g/mol

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.09370

4,7-Difluoroindan-1-one Pricemore >>

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Apollo Scientific
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